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Compound of Interest

Compound Name: Pentryl

Cat. No.: B1208548

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Pentryl (Trinitrophenylnitraminoethyl Nitrate), a high-energy explosive
material. The following procedures are designed for researchers, scientists, and drug
development professionals to ensure the safe handling and compliant disposal of this
hazardous compound. Due to its explosive nature, in-laboratory neutralization or treatment is
not recommended. The primary disposal route is through a licensed hazardous waste disposal
contractor.

Immediate Safety and Handling Precautions

Prior to initiating any disposal procedures, it is critical to observe the following safety measures.
Pentryl is a powerful explosive and must be handled with extreme caution.

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),
safety goggles with side shields or a face shield, and a flame-retardant lab coat.

« Ventilation: Handle Pentryl in a well-ventilated area, preferably within a certified chemical
fume hood with a blast shield.

» Avoid Contact: Prevent all contact with skin, eyes, and clothing. In the event of accidental
contact, flush the affected area with copious amounts of water for at least 15 minutes and
seek immediate medical attention.

» Work Alone Policy: Never handle Pentryl or prepare it for disposal while working alone.[1]
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« Ignition Sources: Prohibit all open flames, sparks, and sources of static electricity from the
laboratory where Pentryl is handled or stored.[2]

Step-by-Step Disposal Procedures

The following protocol is based on general guidelines for the disposal of potentially explosive
chemicals (PECs) and hazardous waste.

Step 1: Initial Assessment and Segregation

» Visual Inspection: Regularly inspect containers of Pentryl for any signs of degradation, such
as discoloration, crystal formation around the cap, or drying out.[1] Never touch a container
that shows visible signs of instability.

¢ Inventory Management: Avoid stockpiling Pentryl. Order only the quantities required for your
immediate experimental needs.[1][3]

o Waste Segregation: Pentryl waste must be segregated from all other chemical waste
streams to prevent accidental mixing and potential reactions. Do not mix with acids, bases,
or organic solvents.

Step 2: Waste Containerization and Labeling

o Container Selection: Use a chemically compatible, leak-proof container with a secure lid that
is approved for explosive waste. The container material should not be susceptible to reacting
with Pentryl.

e Labeling: Immediately label the waste container with a "Hazardous Waste" tag.[4] The label
must include:

o The words "Hazardous Waste" and "Explosive."
o Chemical Name: "Pentryl" or "Trinitrophenylnitraminoethyl Nitrate."
o Accumulation Start Date.

o The EPA Hazardous Waste Code for reactivity: D003.[5]
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o Your name, laboratory location, and contact information.
Step 3: Storage and Final Disposal

o Temporary Storage: Store the labeled hazardous waste container in a designated, secure
Satellite Accumulation Area (SAA).[4] The storage location should be cool, dry, and away
from heat, sunlight, and any potential ignition sources.

» Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) department to arrange for the collection of the Pentryl waste.[3] Inform them of
the nature of the waste (high explosive).

e Licensed Contractor: The EHS department will coordinate with a licensed hazardous waste
disposal contractor for the final, compliant disposal of the Pentryl, which is typically carried
out via high-temperature incineration at a specialized facility.

Do not attempt to dispose of Pentryl down the drain or in the regular trash.[2] This is strictly
prohibited and extremely dangerous.

Pentryl Hazard and Waste Classification

The following table summarizes the key hazard information and regulatory classifications for
Pentryl waste.
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Parameter

Description

ReferencelCitation

Trinitrophenylnitraminoethyl

Chemical Name _ [61[7]
Nitrate

Common Names Pentryl, Pentyl [819]

Primary Hazard High Explosive [61[7]

) Fine cream-colored powder or

Physical Appearance [7]
clear-yellow crystals

EPA Hazardous Waste o

o Reactivity [5][10]

Characteristic

EPA Hazardous Waste Code D003 (Reactivity) [5]
K044: Wastewater treatment
sludges from the
manufacturing and processing

Related EPA Waste Codes of explosives. K045: Spent [11]

carbon from the treatment of
wastewater containing

explosives.

Pentryl Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Pentryl in a

laboratory setting.
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Caption: Logical workflow for the safe and compliant disposal of Pentryl waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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